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For Researchers, Scientists, and Drug Development Professionals

Introduction
5'-Mercuri-cytidine triphosphate (5'-Hg-CTP) is a chemically modified nucleotide analog of

cytidine triphosphate (CTP) where a mercury atom is attached to the C5 position of the

cytosine base. This modification introduces unique chemical properties that have been

leveraged in various biochemical and molecular biology applications, particularly in the study of

nucleic acid synthesis and structure. This technical guide provides a comprehensive overview

of the known chemical characteristics, synthesis, and applications of 5'-Hg-CTP, with a focus

on its utility for researchers in life sciences.

Chemical and Physical Properties
While specific quantitative data for 5'-Hg-CTP, such as precise bond lengths and angles, are

not readily available in the public domain, its general chemical and physical properties can be

inferred from the behavior of mercurated nucleotides and standard CTP.
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Property Expected Characteristic Notes

Chemical Formula C9H15HgN3O14P3

Based on the structure of CTP

with the addition of a mercury

atom.

Molecular Weight ~682.7 g/mol Approximate molecular weight.

Appearance White to off-white solid Typical for nucleotide analogs.

Solubility
Soluble in water and aqueous

buffers

The triphosphate moiety

confers high water solubility.

Spectroscopy (UV) λmax ≈ 270-280 nm

The precise maximum

absorption wavelength may be

shifted compared to

unmodified CTP due to the

mercury substitution on the

pyrimidine ring.

Reactivity
Highly reactive with sulfhydryl

groups

Forms unstable thiomercuri

derivatives, which is a key

feature for its biochemical

applications.

Stability Prone to demercuration

The carbon-mercury bond can

be labile, especially in the

presence of reducing agents or

certain thiols, leading to the

formation of unmodified CTP.

Synthesis of 5'-Hg-CTP
A general method for the synthesis of mercurated pyrimidine nucleotides was developed by

Dale and colleagues. While the specific paper was not retrieved in the search, the general

approach involves the direct mercuration of the pyrimidine ring of CTP.

Generalized Experimental Protocol
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Disclaimer: The following is a generalized protocol based on known methods for mercurating

pyrimidine nucleotides. Optimization is likely required.

Reaction Setup: Cytidine 5'-triphosphate (CTP) is dissolved in a buffered solution, typically at

a pH around 6.0.

Mercuration: A solution of mercuric acetate (Hg(OAc)2) is added to the CTP solution. The

reaction is allowed to proceed at room temperature with stirring.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or high-performance liquid chromatography (HPLC).

Quenching and Purification: Once the reaction is complete, it is quenched, and the product is

purified. Purification is often achieved through column chromatography, such as on a DEAE-

cellulose column, which separates the mercurated product from unreacted CTP and other

reaction components.

Characterization: The final product should be characterized by spectroscopic methods, such

as UV-Vis spectroscopy to confirm the presence of the pyrimidine ring and NMR

spectroscopy to confirm the mercuration at the C5 position, if possible.
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Synthesis of 5'-Hg-CTP

Start: Dissolve CTP in Buffer (pH 6.0)

Add Mercuric Acetate (Hg(OAc)2) Solution

React at Room Temperature with Stirring

Monitor Reaction (TLC/HPLC)

Quench Reaction

Reaction Complete

Purify by Column Chromatography (DEAE-cellulose)

Characterize Product (UV-Vis, NMR)

End: Purified 5'-Hg-CTP

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 5'-Hg-CTP.
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Chemical Reactivity and Biochemical Applications
The most significant chemical characteristic of 5'-Hg-CTP is the reactivity of the mercury atom

towards sulfhydryl groups. This property has been exploited for various biochemical

applications.

Interaction with Thiols
5'-Hg-CTP readily reacts with thiol-containing compounds (R-SH), such as β-mercaptoethanol

or dithiothreitol (DTT), to form a thiomercuri derivative (5'-R-S-Hg-CTP). This reaction is crucial

because the thiomercuri form is often the actual substrate for enzymes like RNA polymerase.

However, these thiomercuri adducts can be unstable and may undergo demercuration,

regenerating unmodified CTP. This instability is an important consideration in experimental

design.

Enzymatic Incorporation
5'-Hg-CTP is recognized as a substrate by RNA polymerases and can be incorporated into

newly synthesized RNA transcripts. This allows for the site-specific introduction of a heavy

atom into the nucleic acid.
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Enzymatic Incorporation and Thiol Reactivity

5'-Hg-CTP
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Caption: Enzymatic incorporation of 5'-Hg-CTP into RNA.

Applications in Nucleic Acid Research
The ability to incorporate a heavy atom like mercury into RNA has been valuable for:

Structural Studies: Although less common now with advances in cryo-electron microscopy,

mercurated nucleotides were used as heavy atom derivatives for X-ray crystallographic

studies of RNA to solve the phase problem.

Nucleic Acid Purification: RNA containing 5'-Hg-C can be selectively purified from a mixture

of nucleic acids by affinity chromatography on a resin with sulfhydryl groups.

Probing Nucleic Acid Structure and Function: The mercury atom can serve as a specific

probe for studying RNA structure and its interactions with proteins.
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Conclusion
5'-Hg-CTP is a specialized nucleotide analog with unique chemical properties conferred by the

mercury atom at the C5 position of the cytosine ring. Its reactivity with thiols and its ability to be

enzymatically incorporated into RNA have made it a useful tool for studying nucleic acid

structure, synthesis, and purification. While its use has been somewhat superseded by newer

technologies, the principles of its application remain relevant for specialized research questions

in molecular biology and biochemistry. Researchers using 5'-Hg-CTP should be mindful of its

potential instability and the critical role of thiols in its enzymatic utilization.

To cite this document: BenchChem. [5'-Mercuri-Cytidine Triphosphate (5'-Hg-CTP): A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1511410#chemical-characteristics-of-5-hg-ctp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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